Cas no 498555-68-3 (Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-)
498555-68-3 structure
Product Name:Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-
CAS No:498555-68-3
MF:C16H22O2
MW:246.344685077667
CID:1551919
Update Time:2024-08-24
Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]-
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- Inchi: 1S/C16H22O2/c1-3-16(2,12-4-8-14(17)9-5-12)13-6-10-15(18)11-7-13/h4-5,8-9,13,17H,3,6-7,10-11H2,1-2H3
- InChI Key: MGJRWBHLXGMHCP-UHFFFAOYSA-N
- SMILES: C1(=O)CCC(C(C2=CC=C(O)C=C2)(C)CC)CC1
Computed Properties
- Exact Mass: 246.16206
Experimental Properties
- Density: 1.070±0.06 g/cm3(Predicted)
- Boiling Point: 393.0±15.0 °C(Predicted)
- PSA: 37.3
- pka: 10.03±0.15(Predicted)
Cyclohexanone, 4-[1-(4-hydroxyphenyl)-1-methylpropyl]- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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